Cas no 1005724-35-5 (methyl 2-[(2Z)-2-[(2,5-dichlorobenzoyl)imino]-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate)

• Product Name: methyl 2-[(2Z)-2-[(2,5-dichlorobenzoyl)imino]-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• CAS No: 1005724-35-5
• MF: C₁₇H₁₁Cl₂FN₂O₃S
• MW: 413.250244379044
• CID: 6245393
• PubChem ID: 4672735
• Update Time: 2025-07-15

methyl 2-[(2Z)-2-[(2,5-dichlorobenzoyl)imino]-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(2Z)-2-[(2,5-dichlorobenzoyl)imino]-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• F1366-0841
• AKOS024607059
• methyl 2-[2-(2,5-dichlorobenzoyl)imino-6-fluoro-1,3-benzothiazol-3-yl]acetate
• (Z)-methyl 2-(2-((2,5-dichlorobenzoyl)imino)-6-fluorobenzo[d]thiazol-3(2H)-yl)acetate
• 1005724-35-5

• Inchi： 1S/C17H11Cl2FN2O3S/c1-25-15(23)8-22-13-5-3-10(20)7-14(13)26-17(22)21-16(24)11-6-9(18)2-4-12(11)19/h2-7H,8H2,1H3/b21-17-
• InChI Key： DDPXZCASYJHPFZ-FXBPSFAMSA-N
• SMILES： ClC1C=CC(=CC=1C(/N=C1/N(CC(=O)OC)C2C=CC(=CC=2S/1)F)=O)Cl

Computed Properties

• Exact Mass: 411.9851469g/mol
• Monoisotopic Mass: 411.9851469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 84.3Ų

Additional information on methyl 2-[(2Z)-2-[(2,5-dichlorobenzoyl)imino]-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate

Methyl 2-[(2Z)-2-[(2,5-dichlorobenzoyl)imino]-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate (CAS No. 1005724-35-5): A Comprehensive Overview

Methyl 2-[(2Z)-2-[(2,5-dichlorobenzoyl)imino]-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate (CAS No. 1005724-35-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzothiazole ring, a fluorine substituent, and a chlorobenzoyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzothiazole moiety is a well-known heterocyclic ring system that is widely studied for its diverse biological activities. It has been shown to exhibit antimicrobial, antifungal, and anticancer properties. The presence of the fluorine substituent in the structure of this compound can enhance its lipophilicity and metabolic stability, which are crucial factors in drug design. The chlorobenzoyl group further adds to the complexity and potential bioactivity of the molecule.

Methyl 2-[(2Z)-2-[(2,5-dichlorobenzoyl)imino]-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate has been the subject of several recent studies aimed at elucidating its pharmacological properties. One notable study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's potential as an inhibitor of protein kinases, which are key enzymes involved in various cellular signaling pathways. The results indicated that this compound exhibits potent inhibitory activity against specific kinases, suggesting its potential as a lead molecule for the development of targeted cancer therapies.

In another study published in the European Journal of Medicinal Chemistry in 2020, researchers explored the antimicrobial properties of methyl 2-[(2Z)-2-[(2,5-dichlorobenzoyl)imino]-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate. The compound was found to be effective against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding highlights the compound's potential as an antibacterial agent in the fight against antibiotic-resistant infections.

The synthesis of methyl 2-[(2Z)-2-[(2,5-dichlorobenzoyl)imino]-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate has also been extensively studied. A multi-step synthetic route involving the condensation of a substituted benzothiazole with a chlorobenzoyl derivative followed by esterification has been reported. This synthetic approach allows for the efficient production of the compound with high purity and yield.

In terms of its physicochemical properties, methyl 2-[(2Z)-2-[(2,5-dichlorobenzoyl)imino]-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate is a solid at room temperature with a molecular weight of approximately 474.18 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays and drug delivery systems.

The safety profile of this compound has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity (NCE), thorough safety and efficacy evaluations are necessary before it can be considered for clinical trials.

In conclusion, methyl 2-[(2Z)-2-[(2,5-dichlorobenzoyl)imino]-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-yl]acetate (CAS No. 1005724-35-5) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.